Benzyl 3-(morpholine-4-sulfonyl)azetidine-1-carboxylate
Overview
Description
Benzyl 3-(morpholine-4-sulfonyl)azetidine-1-carboxylate is a chemical compound with the CAS Number: 1461709-23-8 . It has a molecular weight of 340.4 and its IUPAC name is benzyl 3-(morpholinosulfonyl)azetidine-1-carboxylate .
Synthesis Analysis
The synthesis of azetidines has been achieved via visible-light-mediated intermolecular [2+2] photocycloadditions . This approach utilizes the unique triplet state reactivity of oximes, specifically 2-isoxazoline-3-carboxylates . The reactivity of this class of oximes can be harnessed via the triplet energy transfer from a commercially available iridium photocatalyst and allows for [2+2] cycloaddition with a wide range of alkenes .Molecular Structure Analysis
The InChI code for this compound is 1S/C15H20N2O5S/c18-15 (22-12-13-4-2-1-3-5-13)16-10-14 (11-16)23 (19,20)17-6-8-21-9-7-17/h1-5,14H,6-12H2 .Physical and Chemical Properties Analysis
The physical and chemical properties of this compound include a molecular weight of 340.39 and a molecular formula of C15H20N2O5S .Scientific Research Applications
Synthesis and Chemical Properties
Benzyl 3-(morpholine-4-sulfonyl)azetidine-1-carboxylate serves as a key intermediate in the synthesis of optically active compounds and heterocyclic compounds. For instance, it's used in the preparation of optically active 3-morpholinecarboxylic acid and its thio analogue, tetrahydro-2H-1,4-thiazine-3-carboxylic acid, via reaction with benzyl (S)-N-benzyloxycarbonyl-2-aziridinecarboxylate and its enantiomer (Y. Kogami, K. Okawa, 1987). It also facilitates the nucleophile-directed selective transformation into aziridines, azetidines, and benzo-fused dithianes, oxathianes, dioxanes, and (thio)morpholines, showcasing its versatility as a building block for functionalized heterocycles (Sara Kenis et al., 2013).
Structural Analyses
The molecule has been subject to structural analysis, providing insights into its molecular geometry, such as torsion angles and dihedral angles between benzene rings, which are critical for understanding its chemical behavior and reactivity (Mohan Kumar et al., 2012).
Properties
IUPAC Name |
benzyl 3-morpholin-4-ylsulfonylazetidine-1-carboxylate | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H20N2O5S/c18-15(22-12-13-4-2-1-3-5-13)16-10-14(11-16)23(19,20)17-6-8-21-9-7-17/h1-5,14H,6-12H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FNIIMLSTGIQJBS-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1COCCN1S(=O)(=O)C2CN(C2)C(=O)OCC3=CC=CC=C3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H20N2O5S | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
340.4 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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